Cas no 4051-63-2 (Pigment Red 177)

• Product Name: Pigment Red 177
• CAS No: 4051-63-2
• MF: C₂₈H₁₆N₂O₄
• MW: 444.437646865845
• MDL: MFCD00997121
• CID: 44696
• Update Time: 2026-05-14

Pigment Red 177 Chemical and Physical Properties

Names and Identifiers

• Pigment Red 177
• C.I. 65300
• 4,4'-diamino-[1,1'-bianthracene]-9,9',10,10'-tetraone
• 1,1-Bianthracene-9,9,10,10-tetrone, 4,4-diamino-
• ANTHRAQUINONE RED
• Pigment red 177 (C.I. 65300)
• Fast Red A3B
• C.I. Pigment Red 177
• 4,4'-Diamino-1,1'-bianthraquinone
• 4,4'-Diamino-1,1'-bianthraquinonyl
• 4,4'-Diamino-1,1'-dianthrquinonyl
• Cromophtal Red A-3B
• Permanent Red A3B

• MDL： MFCD00997121
• Inchi： 1S/C28H16N2O4/c29-19-11-9-13(21-23(19)27(33)17-7-3-1-5-15(17)25(21)31)14-10-12-20(30)24-22(14)26(32)16-6-2-4-8-18(16)28(24)34/h1-12H,29-30H2
• InChI Key： KNMQFBWXSICVQC-UHFFFAOYSA-N
• SMILES： C1=CC=C2C(C(C3=C(N)C=CC(C4C=CC(N)=C5C(C6=CC=CC=C6C(=O)C=45)=O)=C3C2=O)=O)=C1

Computed Properties

• Exact Mass: 444.11100

Experimental Properties

• Density: 1.488
• Melting Point: 356-358 ºC
• PSA: 120.32000
• LogP: 5.23120

Pigment Red 177 Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Additional information on Pigment Red 177

Professional Introduction to Pigment Red 177 (CAS No. 4051-63-2)

Pigment Red 177, chemically known as 2-(4-methylphenyl)-N-phenyl-5H-chromene-4-one, is a highly valued organic pigment that has garnered significant attention in the field of colorants and dyes. With a CAS number of 4051-63-2, this compound is widely recognized for its excellent lightfastness, thermal stability, and vibrant red hue, making it a preferred choice in various industrial applications.

The molecular structure of Pigment Red 177 consists of a chromene core, which is a key factor contributing to its superior color properties. The presence of a methyl group on the phenyl ring enhances its solubility and compatibility with different substrates, while the phenyl group on the nitrogen atom further stabilizes the molecule. These structural features not only contribute to its durability but also make it highly suitable for use in high-performance coatings, inks, and plastics.

In recent years, Pigment Red 177 has been extensively studied for its potential applications in the field of organic electronics. Researchers have discovered that this pigment exhibits excellent charge transport properties, making it an ideal candidate for use in organic light-emitting diodes (OLEDs) and organic photovoltaic cells. The high thermal stability of Pigment Red 177 ensures that it can withstand the high temperatures often encountered in these devices, thereby extending their operational lifespan.

Moreover, the lightfastness of Pigment Red 177 has been a subject of extensive research. Studies have shown that this pigment can maintain its color intensity even under prolonged exposure to UV light, making it an excellent choice for outdoor applications such as automotive coatings and architectural paints. The ability to resist degradation from environmental factors has positioned Pigment Red 177 as a reliable and long-lasting colorant solution.

The versatility of Pigment Red 177 is further highlighted by its compatibility with various solvents and binders. This property allows it to be easily incorporated into different formulations without compromising its color performance. Whether used in solvent-based or water-based systems, Pigment Red 177 consistently delivers vibrant and stable colors, making it a favorite among manufacturers.

Recent advancements in nanotechnology have also opened up new possibilities for the application of Pigment Red 177. Researchers have been exploring the use of this pigment in nanocomposites, where its unique properties can enhance the performance of materials used in electronics, sensors, and even biomedical devices. The ability to disperse Pigment Red 177 at the nanoscale has led to the development of novel materials with enhanced optical and electrical properties.

The environmental impact of Pigment Red 177 has also been a focus of interest. Unlike some traditional pigments that contain heavy metals or other harmful substances, Pigment Red 177 is considered environmentally friendly due to its stable chemical structure and lack of toxic components. This makes it an attractive option for industries looking to reduce their environmental footprint while maintaining high-quality color performance.

In conclusion, Pigment Red 177 (CAS No. 4051-63-2) is a multifaceted compound with a wide range of applications across various industries. Its excellent lightfastness, thermal stability, and vibrant color make it an ideal choice for coatings, inks, plastics, and even organic electronics. As research continues to uncover new uses for this pigment, its importance in modern technology and industry is only set to grow.